molecular formula C26H29N5O3S B6480057 2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile CAS No. 941000-26-6

2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile

Cat. No. B6480057
CAS RN: 941000-26-6
M. Wt: 491.6 g/mol
InChI Key: GYFCTKXOBNFDHS-UHFFFAOYSA-N
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Description

2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C26H29N5O3S and its molecular weight is 491.6 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile is 491.19911098 g/mol and the complexity rating of the compound is 840. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

Sulfonamide derivatives, including N-(4-[(2-methylpiperidin-1-yl)sulfonyl]phenyl)acetamide, have revolutionized medicine due to their antibiotic properties. Beyond antibacterial effects, these compounds also display antiviral activity . Researchers explore their potential in combating viral infections, making them promising candidates for drug development.

Antifungal Properties

In addition to antiviral effects, N-(4-[(2-methylpiperidin-1-yl)sulfonyl]phenyl)acetamide has been investigated for its antifungal properties. Understanding its mechanisms of action against fungal pathogens can lead to novel antifungal therapies .

Herbicidal Applications

Interestingly, sulfonamide derivatives have been studied for herbicidal purposes. These compounds may offer effective weed control in agriculture and horticulture. Investigating their impact on plant growth and weed suppression is crucial for sustainable crop management .

Chemical Synthesis and Medicinal Chemistry

N-(4-[(2-methylpiperidin-1-yl)sulfonyl]phenyl)acetamide serves as a valuable building block in chemical synthesis. Medicinal chemists explore its reactivity and versatility to create novel drug candidates. By modifying its structure, researchers can design compounds with specific pharmacological properties .

Pharmacokinetics and Drug Delivery

Researchers investigate the pharmacokinetics of N-(4-[(2-methylpiperidin-1-yl)sulfonyl]phenyl)acetamide. Understanding its absorption, distribution, metabolism, and excretion helps optimize drug delivery strategies. Formulating it into various dosage forms (e.g., tablets, injections) enhances therapeutic efficacy .

Targeting Specific Cellular Pathways

The compound’s unique structure suggests potential interactions with specific cellular pathways. Researchers explore its effects on enzymes, receptors, or signaling cascades. These insights contribute to our understanding of cellular processes and may lead to targeted therapies .

Biochemical Assays and High-Throughput Screening

N-(4-[(2-methylpiperidin-1-yl)sulfonyl]phenyl)acetamide is valuable in biochemical assays and high-throughput screening. Scientists use it to validate drug targets, assess compound libraries, and identify potential hits for further investigation .

Chemical Biology and Structural Studies

Structural studies involving X-ray crystallography or NMR spectroscopy reveal the compound’s three-dimensional arrangement. These insights aid in designing more potent analogs or understanding its binding interactions with biological macromolecules .

properties

IUPAC Name

2-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H29N5O3S/c1-20-11-13-31(14-12-20)35(32,33)23-9-7-21(8-10-23)25-28-24(19-27)26(34-25)30-17-15-29(16-18-30)22-5-3-2-4-6-22/h2-10,20H,11-18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYFCTKXOBNFDHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)N4CCN(CC4)C5=CC=CC=C5)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H29N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

491.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{4-[(4-Methylpiperidin-1-yl)sulfonyl]phenyl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile

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